3-(3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl)benzonitrile

• IUPAC Name: 3-[3-(triazol-1-yl)azetidine-1-carbonyl]benzonitrile
• InChI: InChI=1S/C13H11N5O/c14-7-10-2-1-3-11(6-10)13(19)17-8-12(9-17)18-5-4-15-16-18/h1-6,12H,8-9H2
• InChI Key: WHFKEFDKCFMBTF-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=CC(=C2)C#N)N3C=CN=N3
• Molecular Formula: C13H11N5O
• Molecular Weight: 253.26 g/mol

Description

1H-1,2,3-Triazole is a class of azole compounds that has a five-membered ring of two carbon atoms and three nitrogen atoms. They are known to play a vital role in pharmaceuticals and agrochemicals. The triazole moiety is very important in organic chemistry due to its broad range of applications in biomedicinal, biochemical, and material sciences.

Synthesis Analysis

1H-1,2,3-Triazole analogs can be synthesized via “Click” chemistry and Suzuki–Miyaura cross-coupling reaction in aqueous medium. The synthesis of triazole was accomplished using (S)-(-) ethyl lactate as a starting material.

Molecular Structure Analysis

The molecular structure of 1H-1,2,3-triazole compounds typically involves a five-membered ring containing two carbon atoms and three nitrogen atoms.

Chemical Reactions Analysis

1H-1,2,3-Triazole compounds can undergo various chemical reactions. For example, they can participate in the azide-acetylene cycloaddition.

Scientific Research Applications

Synthesis and Characterization

3-(3-(1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl)benzonitrile and its derivatives play a significant role in the field of organic synthesis, offering a versatile framework for the development of novel compounds with potential biological activities. The facile synthesis of such compounds, including triazoles and nitriles, has been extensively studied due to their broad spectrum of chemical and biological applications. For example, the synthesis of 1,4-bis(triazol-4-yl)benzenes and various triazolylbenzonitriles through coupling reactions and cycloadditions has been reported, highlighting the reactivity and functional group compatibility of these systems (Al‐Azmi & Mahmoud, 2020; Devadoss & Chidsey, 2007).

Antimicrobial Applications

The antimicrobial properties of triazole derivatives have been a subject of interest, with studies showing that these compounds exhibit significant activity against various microbial strains. This makes them valuable in the development of new antimicrobial agents with potential applications in medicine and materials science (Al‐Azmi & Mahmoud, 2020).

Surface Modification and Material Science

In material science, triazole and nitrile functionalities are used for surface modification to enhance the properties of materials. For instance, azide-modified graphitic surfaces have been developed for covalent attachment of alkyne-terminated molecules, demonstrating the utility of "click" chemistry in creating functionalized materials with tailored properties (Devadoss & Chidsey, 2007).

Mechanism of Action

1H-1,2,3-Triazole compounds can exhibit inhibitory potential through direct binding with the active site residues of certain enzymes. For example, they have shown moderate inhibition potential against carbonic anhydrase-II enzyme.

Future Directions

1H-1,2,3-Triazole compounds continue to be a focus of research due to their wide range of applications in various fields. Future directions may include the development of new synthetic methods, exploration of their biological activities, and their use in the design of new drugs.